Cas no 26381-41-9 (2-Naphthalenaminium,8-[2-(4-aminophenyl)diazenyl]-7-hydroxy-N,N,N-trimethyl-, chloride (1:1))

• Product Name: 2-Naphthalenaminium,8-[2-(4-aminophenyl)diazenyl]-7-hydroxy-N,N,N-trimethyl-, chloride (1:1)
• CAS No: 26381-41-9
• MF: C₁₉H₂₁ClN₄O
• MW: 356.849242925644
• CID: 259172
• Update Time: 2026-05-14

2-Naphthalenaminium,8-[2-(4-aminophenyl)diazenyl]-7-hydroxy-N,N,N-trimethyl-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenaminium,8-[2-(4-aminophenyl)diazenyl]-7-hydroxy-N,N,N-trimethyl-, chloride (1:1)
• [(8E)-8-[(4-aminophenyl)hydrazinylidene]-7-oxonaphthalen-2-yl]-trimethylazanium,chloride
• (8-((p-Aminophenyl)azo)-7-hydroxy-2-naphthyl)trimethylammonium chloride
• 2-Naphthalenaminium, 8-((4-aminophenyl)azo)-7-hydroxy-N,N,N-trimethyl-, chloride
• 2-Naphthalenaminium, 8-(2-(4-aminophenyl)diazenyl)-7-hydroxy-N,N,N-trimethyl-, chloride (1:1)
• 8-(4'-Aminophenylazo)-7-hydroxy-2-naphthyltrimethylammonium chloride
• Ammonium, (8-((p-aminophenyl)azo)-7-hydroxy-2-naphthyl)trimethyl-, chloride
• Basic brown 16
• CI 12250

• Inchi： InChI=1S/C19H20N4O.ClH/c1-23(2,3)16-10-4-13-5-11-18(24)19(17(13)12-16)22-21-15-8-6-14(20)7-9-15;/h4-12H,1-3H3,(H2-,20,21,22,24);1H
• InChI Key： UXEAWNJALIUYRH-UHFFFAOYSA-N
• SMILES： [Cl-].NC1C=CC(N/N=C2/C(=O)C=CC3C=CC(=CC/2=3)[N+](C)(C)C)=CC=1

Computed Properties

• Exact Mass: 356.14000

Experimental Properties

• PSA: 70.97000
• LogP: 2.32490